Cas no 150865-02-4 (Cyclobutanecarboxylic acid, chloromethyl ester)

• Product Name: Cyclobutanecarboxylic acid, chloromethyl ester
• CAS No: 150865-02-4
• MF: C₆H₉ClO₂
• MW: 148.587461233139
• CID: 3794019
• PubChem ID: 19069350
• Update Time: 2025-10-30

Cyclobutanecarboxylic acid, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, chloromethyl ester
• chloromethyl cyclobutanecarboxylate
• 150865-02-4
• starbld0048403
• EN300-373277
• G39808
• SCHEMBL7516017

• Inchi： 1S/C6H9ClO2/c7-4-9-6(8)5-2-1-3-5/h5H,1-4H2
• InChI Key： ZOSJJKIXNSMVSJ-UHFFFAOYSA-N
• SMILES： C1(C(OCCl)=O)CCC1

Computed Properties

• Exact Mass: 148.0291072Da
• Monoisotopic Mass: 148.0291072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Additional information on Cyclobutanecarboxylic acid, chloromethyl ester

Research Brief on Cyclobutanecarboxylic Acid, Chloromethyl Ester (CAS: 150865-02-4)

Cyclobutanecarboxylic acid, chloromethyl ester (CAS: 150865-02-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclobutane ring and reactive chloromethyl ester group, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting infectious diseases and cancer.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of cyclobutanecarboxylic acid, chloromethyl ester as a key building block for the synthesis of protease inhibitors. The study demonstrated that the compound's unique structural features enable efficient coupling with amino acid derivatives, resulting in inhibitors with enhanced binding affinity and selectivity. These findings highlight the compound's potential in the design of next-generation antiviral agents.

Another notable application of cyclobutanecarboxylic acid, chloromethyl ester was reported in a recent ACS Chemical Biology article, where it was utilized in the development of covalent inhibitors targeting oncogenic kinases. The chloromethyl ester moiety was found to facilitate irreversible binding to cysteine residues in the kinase active site, leading to sustained inhibition of tumor growth in preclinical models. This research underscores the compound's utility in targeted cancer therapies.

Beyond its role in drug discovery, cyclobutanecarboxylic acid, chloromethyl ester has also been employed in materials science. A 2024 study in Advanced Materials described its use as a cross-linking agent in the synthesis of biodegradable polymers. The compound's ability to form stable covalent bonds under mild conditions makes it an attractive candidate for the development of environmentally friendly materials with applications in drug delivery and tissue engineering.

Despite its promising applications, challenges remain in the large-scale production and handling of cyclobutanecarboxylic acid, chloromethyl ester. Recent advancements in synthetic methodologies, including flow chemistry and catalytic processes, have addressed some of these issues, as detailed in a 2023 Organic Process Research & Development publication. These innovations are expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, cyclobutanecarboxylic acid, chloromethyl ester (CAS: 150865-02-4) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to materials science, highlight its versatility and potential for future innovations. Ongoing research efforts are likely to uncover additional uses for this compound, further solidifying its importance in the field.